Cas no 38660-45-6 (9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-)
38660-45-6 structure
Product Name:9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
CAS No:38660-45-6
MF:C18H29KO2
MW:316.519966840744
CID:296803
PubChem ID:23688489
Update Time:2025-04-19
9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)- Chemical and Physical Properties
Names and Identifiers
-
- 9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
- potassium,octadeca-9,12,15-trienoate
- potassium (9E,12E,15E)-octadeca-9,12,15-trienoate
- Potassium (9Z,12Z,15Z)-9,12,15-octadecatrienoate
- NS00090268
- EINECS 254-068-3
- 38660-45-6
- SCHEMBL106700
- DTXSID101029985
- kaliumlinolenat
- CHEMBL3122087
- 9,12,15-Octadecatrienoic acid, potassium salt, (9Z,12Z,15Z)- (1:1)
-
- Inchi: 1S/C18H30O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b4-3-,7-6-,10-9-;
- InChI Key: FKEDIMSDTKPZNV-IFNWOZJISA-M
- SMILES: [K+].[O-]C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O
Computed Properties
- Exact Mass: 316.18057
- Monoisotopic Mass: 278.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.924
- Boiling Point: 443.4°Cat760mmHg
- Flash Point: 275.7°C
- PSA: 40.13
9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent